17,18-dihydrobisthieno[3',2':3,4]naphtho[1,2-c:2',1'-g][1,2]dioxocine

• IUPAC Name: 17,18-dioxa-8,27-dithiaheptacyclo[17.11.0.04,16.05,9.010,15.020,25.026,30]triaconta-1(19),4(16),5(9),6,10,12,14,20,22,24,26(30),28-dodecaene
• InChI: InChI=1S/C26H16O2S2/c1-3-7-19-15(5-1)23-17(21-11-13-29-25(19)21)9-10-18-22-12-14-30-26(22)20-8-4-2-6-16(20)24(18)28-27-23/h1-8,11-14H,9-10H2
• InChI Key: FNFSIXJOZQHZEK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C3C4=C2C=CS4)OOC5=C1C6=C(C7=CC=CC=C75)SC=C6
• Molecular Formula: C26H16O2S2
• Molecular Weight: 424.5 g/mol

Description

Naphtho and bisthieno derivatives are often used in the development of semiconductors for organic field-effect transistors. These compounds are typically air-stable and have highly extended π-conjugated systems.

Synthesis Analysis

The synthesis of similar compounds often involves multicomponent reactions. For example, a series of naphtho and bisthieno derivatives was developed using various alkoxy-side groups.

Molecular Structure Analysis

The molecular structure of these compounds often includes a π-conjugated system, which contributes to their semiconductor properties.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds often include multicomponent reactions. The influence of various alkoxy-side groups is also investigated.

Physical And Chemical Properties Analysis

These compounds are typically air-stable. Their physical and chemical properties, such as hole mobility and on/off ratio, can be influenced by factors such as the annealing temperature.

Mechanism of Action

The mechanism of action of these compounds in organic field-effect transistors involves the movement of charge carriers. The performance of these devices can be influenced by factors such as the annealing temperature.

Future Directions

The naphtho and bisthieno framework shows promise as a useful building block to construct organic semiconductors for next-generation high-performance organic electronics.